Cas no 2228641-19-6 (3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid)

• Product Name: 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid
• CAS No: 2228641-19-6
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6228009
• PubChem ID: 165686525
• Update Time: 2025-06-08

3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid
• 2228641-19-6
• EN300-1784398

• Inchi： 1S/C10H15NO2S/c11-6-9(5-10(12)13)2-1-8-3-4-14-7-8/h3-4,7,9H,1-2,5-6,11H2,(H,12,13)
• InChI Key： OKDSBASIXNWSFI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(CN)CC(=O)O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid

Introduction to 3-(Aminomethyl)-5-(Thiophen-3-yl)pentanoic Acid (CAS No. 2228641-19-6)

3-(Aminomethyl)-5-(thiophen-3-yl)pentanoic acid (CAS No. 2228641-19-6) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research findings related to 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid.

The molecular structure of 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid is composed of a thiophene ring, an aminomethyl group, and a pentanoic acid chain. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The presence of the aminomethyl group and the carboxylic acid functional group further enhances its reactivity and potential for forming various chemical bonds and interactions.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry due to their diverse biological activities. For instance, thiophene derivatives have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid suggests that it may possess similar biological activities, making it a promising candidate for further investigation.

The synthesis of 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid can be achieved through several methods. One common approach involves the coupling of a thiophene derivative with an appropriate amino acid precursor. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthetic process but also improves the yield and purity of the final product.

In terms of its biological activity, preliminary in vitro studies have shown that 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antioxidant activity, which may contribute to its potential therapeutic applications in diseases characterized by oxidative stress.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid in various disease models. Early results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its potential as a therapeutic agent, 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid has also been explored for its use in diagnostic applications. Its unique chemical properties make it suitable for conjugation with imaging agents, which could enhance its utility in non-invasive diagnostic techniques such as magnetic resonance imaging (MRI) and positron emission tomography (PET).

In conclusion, 3-(aminomethyl)-5-(thiophen-3-yl)pentanoic acid (CAS No. 2228641-19-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of healthcare and medicine.